Cas no 229-49-2 (Benzo[3,4]cyclohept[1,2-d]imidazole(7CI,8CI,9CI))

• Product Name: Benzo[3,4]cyclohept[1,2-d]imidazole(7CI,8CI,9CI)
• CAS No: 229-49-2
• MF: C₁₂H₈N₂
• MW: 180.205322265625
• CID: 287509
• PubChem ID: 57375984
• Update Time: 2025-04-19

Benzo[3,4]cyclohept[1,2-d]imidazole(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[3,4]cyclohept[1,2-d]imidazole(7CI,8CI,9CI)
• 4,5-Benzo-1,3-diazaazulene
• benzo[1,2]cyclohepta[3,5-c]imidazole
• DTXSID60725085
• 229-49-2
• Benzo[3,4]cyclohepta[1,2-d]imidazole

• Inchi： 1S/C12H8N2/c1-2-6-10-9(4-1)5-3-7-11-12(10)14-8-13-11/h1-8H
• InChI Key： YLIIJLOMXNLUQE-UHFFFAOYSA-N
• SMILES： N1C=NC2=CC=CC3C=CC=CC=3C=12

Computed Properties

• Exact Mass: 180.06884
• Monoisotopic Mass: 180.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78